Cas no 1227962-62-0 (Maritoclax)

• Product Name: Maritoclax
• CAS No: 1227962-62-0
• MF: C₂₂H₁₂Cl₄N₂O₄
• MW: 510.153681755066
• CID: 2089886
• PubChem ID: 24797083
• Update Time: 2025-06-30

Maritoclax Chemical and Physical Properties

Names and Identifiers

• Maritoclax
• (±)-MARINOPYRROLE A
• (±)-Maritoclax
• 1,1′-(4,4′,5,5′-Tetrachloro[1,3′-bi-1H-pyrrole]-2,2′-diyl)bis[1-(2-hydroxyphenyl)-methanone
• 1,1'-(4,4',5,5'-Tetrachloro[1,3'-bi-1H-pyrrole]-2,2'-diyl)bis[1-(2-hydroxyphenyl)methanone]
• Marinopyrrole A
• CS-1973
• 1227962-62-0
• Maritoclax; ( inverted exclamation markA)-Marinopyrrole
• (-)-marinopyrrole A
• 2-[4,4',5,5'-TETRACHLORO-2'-(2-HYDROXYBENZOYL)-1'H-[1,3'-BIPYRROLE]-2-CARBONYL]PHENOL
• NSC775790
• CHEMBL3393621
• SCHEMBL12320854
• Methanone, 1,1'-(4,4',5,5'-tetrachloro[1,3'-bi-1H-pyrrole]-2,2'-diyl)bis[1-(2-hydroxyphenyl)-
• (-)-Maritoclax
• 1010732-14-5
• (4,4',5,5'-tetrachloro-1'H-1,3'-bipyrrole-2,2'-diyl)bis[(2-hydroxyphenyl)methanone]
• s7126
• Marinopyrrole A (Maritoclax)
• NSC-775790
• CHEBI:66678
• EX-A4638
• CCG-269775
• NSC-781008
• HY-15613
• (4,4',5,5'-tetrachloro-1'H-[1,3'-bipyrrole]-2,2'-diyl)bis((2-hydroxyphenyl)methanone)
• NSC781008
• Q27135298
• BDBM50266967
• DA-65250
• NCGC00390598-03
• BS-14779
• AKOS025293495
• [4,5-dichloro-1-[4,5-dichloro-2-(2-hydroxybenzoyl)-1H-pyrrol-3-yl]pyrrol-2-yl]-(2-hydroxyphenyl)methanone
• D83655

• MDL： N/A
• Inchi： InChI=1S/C22H12Cl4N2O4/c23-12-9-13(19(31)10-5-1-3-7-14(10)29)28(22(12)26)18-16(24)21(25)27-17(18)20(32)11-6-2-4-8-15(11)30/h1-9,27,29-30H
• InChI Key： QYPJBTMRYKRTFG-UHFFFAOYSA-N
• SMILES： OC1=CC=CC=C1C(C2=C(N3C(C(C4=CC=CC=C4O)=O)=CC(Cl)=C3Cl)C(Cl)=C(Cl)N2)=O

Computed Properties

• Exact Mass: 509.952168g/mol
• Monoisotopic Mass: 507.955118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 95.3Ų

Experimental Properties

• Density: 1.62±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 205-207 ºC
• Solubility: Insuluble (2.6E-6 g/L) (25 ºC),

Maritoclax Security Information

• Signal Word：Danger
• Hazard Statement： H413
• Warning Statement： P273
• Hazardous Material transportation number：NONH for all modes of transport
• HazardClass：9
• PackingGroup：Ⅲ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl-phenylketones

Additional information on Maritoclax

Maritoclax (CAS No. 1227962-62-0): A Promising Bcl-2 Inhibitor in Cancer Research

Maritoclax (CAS No. 1227962-62-0) is a novel small-molecule compound that has garnered significant attention in the field of oncology research. As a selective Mcl-1 inhibitor, it targets the Bcl-2 protein family, which plays a critical role in regulating apoptosis (programmed cell death). Dysregulation of this pathway is a hallmark of many cancers, making Maritoclax a promising candidate for targeted cancer therapy.

Recent studies highlight the compound's ability to overcome drug resistance in hematological malignancies and solid tumors. Researchers are particularly interested in its synergistic effects when combined with other anticancer agents, such as Venetoclax (ABT-199), another Bcl-2 inhibitor. This combination approach addresses one of the most searched questions in cancer treatment: "How to improve therapy efficacy while reducing side effects?"

The mechanism of Maritoclax involves binding to Mcl-1, a protein that prevents apoptosis in cancer cells. By inhibiting Mcl-1, the compound restores the natural cell death process, offering a potential solution for cancers with Mcl-1 dependency. This aligns with current trends in precision medicine, where therapies are tailored to specific molecular targets.

From a pharmacological perspective, Maritoclax exhibits favorable bioavailability and tumor penetration, as demonstrated in preclinical models. Its chemical structure (C23H21ClN4O3S) allows for optimization to enhance drug-like properties, a topic frequently searched by medicinal chemists and pharmaceutical developers.

In the context of AI-driven drug discovery, Maritoclax serves as an example of how computational tools can identify and optimize small-molecule inhibitors. Searches for "AI in oncology drug development" have surged, reflecting the growing intersection of technology and biomedical research.

Ongoing clinical investigations focus on Maritoclax's potential against multiple myeloma, acute myeloid leukemia (AML), and certain lymphomas. These studies address another hot topic: "New treatments for refractory cancers." Patients and clinicians alike search for updates on clinical trial progress, underscoring the need for clear communication about research milestones.

From a synthetic chemistry standpoint, the production of Maritoclax involves sophisticated organic synthesis techniques. The compound's CAS registry number (1227962-62-0) ensures precise identification across scientific databases, a crucial detail for researchers verifying chemical authenticity.

As the scientific community explores Maritoclax's full potential, questions about biomarker identification and patient stratification remain active areas of investigation. These align with popular searches like "personalized cancer treatment options" and "predictive biomarkers for therapy response," highlighting the compound's relevance to contemporary translational medicine.

In summary, Maritoclax (CAS No. 1227962-62-0) represents an exciting advancement in molecularly targeted cancer therapy. Its development reflects key trends in modern drug discovery: tackling drug resistance, leveraging combination therapies, and applying computational approaches to optimize lead compounds. As research progresses, this Mcl-1 inhibitor may offer new hope for patients with difficult-to-treat malignancies.